Cas no 110408-10-1 (Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-)

• Product Name: Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-
• CAS No: 110408-10-1
• MF: C₁₃H₁₄ClN₃O₂S
• MW: 311.787160396576
• CID: 193027
• PubChem ID: 486026
• Update Time: 2025-04-19

Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,5-chloro-8-(1-piperazinylsulfonyl)-
• CKI-8
• CKI 8
• HA 140
• Piperazine,1-[(5-chloro-8-isoquinolinyl)sulfonyl]- (9CI)
• HA-140
• 1-[(5-Chloro-8-isoquinolinyl)sulfonyl]piperazine
• 110408-10-1
• CHEMBL2181053
• 5-chloro-8-piperazin-1-ylsulfonyl-isoquinoline
• 5-chloro-8-piperazin-1-ylsulfonylisoquinoline
• 5-Chloro-8-(piperazinylsulfonyl)isoquinoline

• Inchi： 1S/C13H14ClN3O2S/c14-12-1-2-13(11-9-16-4-3-10(11)12)20(18,19)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
• InChI Key： AMUWBUOZQPDINQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=NC=CC2=1)S(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 311.04972
• Monoisotopic Mass: 311.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 62.3